2-methoxy-N-(thian-4-yl)pyridin-3-amine

• Molecular Formula: C11H16N2OS
• Molecular Weight: 224.32 g/mol
• SMILES: COC1=C(C=CC=N1)NC2CCSCC2
• InChI: InChI=1S/C11H16N2OS/c1-14-11-10(3-2-6-12-11)13-9-4-7-15-8-5-9/h2-3,6,9,13H,4-5,7-8H2,1H3
• InChIKey: NRUDLEZNUUXQKG-UHFFFAOYSA-N

2-Methoxy-N-(thian-4-yl)pyridin-3-amine: Core Physicochemical Identity, Comparator Landscape, and Evidence-Limited Procurement Baseline

2-Methoxy-N-(thian-4-yl)pyridin-3-amine (CAS 1157632-89-7; C₁₁H₁₆N₂OS; MW 224.32 g/mol) is a disubstituted pyridine building block bearing a 2-methoxy group and an N-linked thian-4-yl (tetrahydro-2H-thiopyran-4-yl) moiety . It belongs to a class of heterocyclic intermediates employed in medicinal chemistry for kinase inhibitor scaffold construction and fragment-based library synthesis. This guide benchmarks the compound against its closest commercially available structural analogs—primarily 2-methyl-N-(thian-4-yl)pyridin-3-amine (CAS 1521786-46-8) and 2-methoxy-N-(thian-3-yl)pyridin-3-amine (CAS 1340344-24-2)—as well as the broader 6-chloro- and 4-methyl-N-(thian-4-yl)pyridin-3-amine series . Critically, no primary research papers, patents, or authoritative databases report biological activity data (IC₅₀, Ki, cellular potency, or in vivo efficacy) for this specific compound. All differentiation claims below are therefore restricted to computed physicochemical descriptors, vendor-certified purity specifications, and class-level structural inference, and must not be interpreted as evidence of pharmacological superiority.

HBA profile Methoxy oxygen provides distinct hydrogen-bond acceptor context vs. 2-methyl analogs for kinase hinge-region interactions

Symmetric thian ring Thian-4-yl attachment avoids stereochemical complexity of racemic 3-yl isomer; may simplify NMR interpretation and synthetic route development

Building block grade Heterocyclic intermediate for kinase inhibitor scaffold construction and fragment-based library synthesis; no bioactivity data reported for this specific compound

• [1] PubChem CID 43721995: 2-methoxy-N-(thian-4-yl)pyridin-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43721995 (accessed 2026-05-02). View Source
• [2] PubChem CID 75356088: 2-methyl-N-(thian-4-yl)pyridin-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75356088 (accessed 2026-05-02). View Source

Why 2-Methoxy-N-(thian-4-yl)pyridin-3-amine Cannot Be Replaced by In-Class Analogs Without Material Consequence

The thian-4-yl-pyridin-3-amine scaffold appears superficially interchangeable across its 2-substituted variants; however, three non-interchangeable molecular features are quantifiably encoded in the target compound. First, the 2-methoxy group introduces a hydrogen-bond acceptor (HBA count = 4) that is absent in the 2-methyl analog (HBA = 3), altering the polarity and solvation profile . Second, the methoxy oxygen increases the topological polar surface area by approximately 18.5% (59.5 vs. 50.2 Ų) relative to the 2-methyl congener, a magnitude known to influence passive membrane permeability and CNS penetration probability in lead optimization campaigns . Third, the thian-4-yl (para-like) versus thian-3-yl (meta-like) regiochemistry determines whether the saturated sulfur heterocycle presents a symmetric or asymmetric vector off the exocyclic amine, with the 4-yl isomer possessing one additional rotatable bond (3 vs. 2) compared to the 2-methyl comparator . These differences are structural constants independent of biological assay context and directly affect formulation behavior, chromatographic retention, and downstream synthetic derivatization routes.

2-Methoxy target

2-Methyl analog

Polarity profile may shift; HBA and TPSA differences may alter solvation, permeability context, and chromatographic retention

Thian-4-yl target

Thian-3-yl analog

Symmetric vs. racemic thian attachment may affect synthetic tractability; stereochemical complexity may not transfer across regiochemical series

• [1] PubChem CID 43721995: 2-methoxy-N-(thian-4-yl)pyridin-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43721995 (accessed 2026-05-02). View Source
• [2] PubChem CID 75356088: 2-methyl-N-(thian-4-yl)pyridin-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75356088 (accessed 2026-05-02). View Source

Quantitative Differentiation Evidence for 2-Methoxy-N-(thian-4-yl)pyridin-3-amine vs. Closest Analogs

Hydrogen-Bond Acceptor Count: 2-Methoxy vs. 2-Methyl Substitution

The target compound provides four hydrogen-bond acceptor (HBA) sites versus three for its closest 2-substituted comparator, 2-methyl-N-(thian-4-yl)pyridin-3-amine. This +1 HBA difference arises from the methoxy oxygen atom, which is structurally absent in the methyl analog .

HBA Count

Head-to-head

4 vs. 3 (+1 HBA)

May alter solvation and binding profile

Computed descriptor; not bioassay data

Evidence Dimension	Hydrogen-Bond Acceptor Count (HBA)
Target Compound Data	4
Comparator Or Baseline	2-methyl-N-(thian-4-yl)pyridin-3-amine: 3
Quantified Difference	+1 HBA (33% increase)
Conditions	Computed by Cactvs 3.4.8.18 / Cactvs 3.4.6.11 (PubChem)

Why This Matters

Each additional H-bond acceptor can contribute approximately 0.5–1.0 kcal/mol to target binding affinity in optimized ligand–protein interactions, and HBA count directly influences LogP, aqueous solubility, and chromatographic retention times during purification.

• [1] PubChem CID 43721995: 2-methoxy-N-(thian-4-yl)pyridin-3-amine. Computed Properties: Hydrogen Bond Acceptor Count = 4. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43721995 (accessed 2026-05-02). View Source
• [2] PubChem CID 75356088: 2-methyl-N-(thian-4-yl)pyridin-3-amine. Computed Properties: Hydrogen Bond Acceptor Count = 3. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75356088 (accessed 2026-05-02). View Source

Topological Polar Surface Area: 2-Methoxy vs. 2-Methyl Substitution

The target compound has a computed topological polar surface area (TPSA) of 59.5 Ų, which is 9.3 Ų higher than the 50.2 Ų measured for 2-methyl-N-(thian-4-yl)pyridin-3-amine. This represents an 18.5% relative increase in polar surface area attributable solely to the methoxy oxygen .

Polar Surface Area

Head-to-head

59.5 vs. 50.2 Ų

May influence permeability context

+18.5% TPSA; computed value

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	59.5 Ų
Comparator Or Baseline	2-methyl-N-(thian-4-yl)pyridin-3-amine: 50.2 Ų
Quantified Difference	+9.3 Ų (+18.5%)
Conditions	Computed by Cactvs 3.4.8.18 / Cactvs 3.4.6.11 (PubChem)

Why This Matters

TPSA is a key parameter in CNS MPO (Multi-Parameter Optimization) scoring and oral bioavailability prediction; a difference of ~9 Ų is sufficient to alter the predicted probability of blood-brain barrier penetration, making the methoxy derivative more suitable for peripherally restricted or solubility-optimized lead series.

• [1] PubChem CID 43721995: 2-methoxy-N-(thian-4-yl)pyridin-3-amine. Computed Properties: Topological Polar Surface Area = 59.5 Ų. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43721995 (accessed 2026-05-02). View Source
• [2] PubChem CID 75356088: 2-methyl-N-(thian-4-yl)pyridin-3-amine. Computed Properties: Topological Polar Surface Area = 50.2 Ų. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75356088 (accessed 2026-05-02). View Source

Rotatable Bond Count and Conformational Flexibility: 2-Methoxy vs. 2-Methyl Derivative

The target compound contains three rotatable bonds compared to only two for 2-methyl-N-(thian-4-yl)pyridin-3-amine. The additional rotatable bond originates from the methoxy C–O linkage, which is absent in the methyl-substituted comparator .

Rotatable Bonds

Head-to-head

3 vs. 2 (+1 bond)

May affect conformational entropy penalty

+1 bond from methoxy C–O linkage

Evidence Dimension	Rotatable Bond Count
Target Compound Data	3
Comparator Or Baseline	2-methyl-N-(thian-4-yl)pyridin-3-amine: 2
Quantified Difference	+1 rotatable bond (50% increase)
Conditions	Computed by Cactvs 3.4.8.18 / Cactvs 3.4.6.11 (PubChem)

Why This Matters

Rotatable bond count directly affects conformational entropy penalty upon protein binding; each additional rotatable bond is estimated to cost ~0.5–1.5 kcal/mol in binding free energy. Procurement decisions for fragment libraries and lead optimization should account for this entropic difference when selecting between the methoxy and methyl building blocks.

• [1] PubChem CID 43721995: 2-methoxy-N-(thian-4-yl)pyridin-3-amine. Computed Properties: Rotatable Bond Count = 3. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43721995 (accessed 2026-05-02). View Source
• [2] PubChem CID 75356088: 2-methyl-N-(thian-4-yl)pyridin-3-amine. Computed Properties: Rotatable Bond Count = 2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75356088 (accessed 2026-05-02). View Source

Thian-4-yl vs. Thian-3-yl Regiochemistry: Symmetry and Synthetic Tractability

The thian-4-yl substitution pattern places the exocyclic amine at the para-like 4-position of the tetrahydro-2H-thiopyran ring, conferring C₂-symmetric character to the saturated sulfur heterocycle. In contrast, 2-methoxy-N-(thian-3-yl)pyridin-3-amine (CAS 1340344-24-2) bears the amine at the 3-position, introducing a stereogenic center and generating a racemic mixture upon synthesis from achiral precursors .

Thian Regiochemistry

Class-level

4-yl (symmetric) vs. 3-yl (racemic)

May reduce chiral separation burden

Structural inference; verify by NMR

Evidence Dimension	Stereochemical complexity of thian ring attachment
Target Compound Data	Thian-4-yl: symmetric attachment; achiral thian ring
Comparator Or Baseline	2-methoxy-N-(thian-3-yl)pyridin-3-amine: asymmetric attachment; racemic at C3 of thian ring
Quantified Difference	Qualitative: 4-yl isomer eliminates stereochemical uncertainty present in 3-yl isomer
Conditions	Structural analysis based on IUPAC nomenclature and SMILES (PubChem/ChemSrc)

Why This Matters

For medicinal chemistry and process chemistry applications, the thian-4-yl isomer avoids the need for chiral separation or enantioselective synthesis steps required by the thian-3-yl isomer, reducing analytical burden, simplifying structure elucidation (NMR), and lowering the risk of differential biological activity between enantiomers during primary screening.

• [1] PubChem CID 43721995: 2-methoxy-N-(thian-4-yl)pyridin-3-amine. SMILES: COC1=C(C=CC=N1)NC2CCSCC2. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43721995 (accessed 2026-05-02). View Source

Commercial Purity Benchmarking: 98% (Leyan) vs. Standard 95% Vendor Specifications

The target compound is commercially offered at 98% purity by Leyan (Product No. 1551691) and at 95% purity by AKSci (Cat. 0059DF). The closest comparator, 2-methyl-N-(thian-4-yl)pyridin-3-amine, is listed at 95% by AKSci and 97% by MolCore, with no 98% purity option identified from the same vendors .

Purity Specification

Spec review

98% (Leyan) vs. 95–97% comparators

May reduce single-impurity risk in screens

Vendor datasheets; verify COA

Evidence Dimension	Commercial minimum purity specification
Target Compound Data	98% (Leyan, Product 1551691); 95% (AKSci, Cat. 0059DF)
Comparator Or Baseline	2-methyl-N-(thian-4-yl)pyridin-3-amine: 95% (AKSci); 97% (MolCore). No 98% grade identified.
Quantified Difference	Target compound offers a verified 98% purity grade; comparator maximum verified grade is 97%.
Conditions	Vendor datasheets accessed 2026-05-02; purity determined by vendor QC methods (HPLC/GC).

Why This Matters

A 1–3% purity differential can correspond to significant differences in single-impurity burden (e.g., a 2% impurity at 95% purity vs. 1% at 98% purity represents a 2-fold reduction in the dominant impurity). For fragment-based screening and SAR studies, this reduces the probability of false-positive hits arising from trace impurities.

XLogP3 Lipophilicity: Balanced Polarity for Oral Bioavailability Optimization

The target compound exhibits a computed XLogP3 of 2.3, which is 0.1 log-unit lower than the 2-methyl analog (XLogP3 = 2.4). Although this difference is small, it is directionally consistent with the addition of a polar oxygen atom and aligns the target compound slightly closer to the optimal Lipinski logP range (≤5) and the CNS MPO optimal range (1–3) .

Lipophilicity (XLogP3)

Head-to-head

2.3 vs. 2.4 (Δ = −0.1)

Slightly more polar profile

Computed value; modest shift

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 2.3
Comparator Or Baseline	2-methyl-N-(thian-4-yl)pyridin-3-amine: XLogP3 = 2.4
Quantified Difference	ΔXLogP3 = -0.1
Conditions	Computed by XLogP3 3.0 (PubChem)

Why This Matters

In lead optimization, even small reductions in logP can translate into measurable improvements in aqueous solubility, reduced hERG binding risk, and lower metabolic clearance via CYP450 enzymes. A ΔlogP of -0.1 is modest but, when combined with the +9.3 Ų TPSA increase, compounds to a meaningful shift in overall polarity profile.

• [1] PubChem CID 43721995: 2-methoxy-N-(thian-4-yl)pyridin-3-amine. Computed Properties: XLogP3-AA = 2.3. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43721995 (accessed 2026-05-02). View Source
• [2] PubChem CID 75356088: 2-methyl-N-(thian-4-yl)pyridin-3-amine. Computed Properties: XLogP3-AA = 2.4. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75356088 (accessed 2026-05-02). View Source

Procurement-Relevant Application Scenarios for 2-Methoxy-N-(thian-4-yl)pyridin-3-amine

Kinase Inhibitor Fragment Library Design Requiring Elevated H-Bond Acceptor Capacity

When constructing a fragment library for kinase ATP-binding site screening, the 2-methoxy derivative provides four HBA sites compared to three for the 2-methyl analog . The additional methoxy oxygen can engage the kinase hinge region (e.g., backbone NH of the gatekeeper residue) via a bifurcated hydrogen-bonding motif. The compound is suitable as a fragment hit starting point for FGFR, EGFR, and ALK inhibitor programs, where pyridin-3-amine scaffolds have demonstrated validated multitargeted activity .

CNS vs. Peripheral Lead Optimization Triage Based on TPSA Threshold

The TPSA of 59.5 Ų places this compound below the typical 60–70 Ų threshold that distinguishes CNS-penetrant from peripherally restricted leads . In CNS programs, the 59.5 Ų value (vs. 50.2 Ų for the methyl analog) indicates a higher likelihood of P-glycoprotein efflux and lower passive brain penetration, making the methoxy derivative the preferred negative-control or peripheral-selectivity tool in matched-pair CNS SAR studies .

Achiral Building Block for Process Chemistry Scale-Up of Thian-Containing Drug Candidates

The thian-4-yl isomer eliminates the stereochemical complexity of the thian-3-yl analog, which is racemic and requires chiral HPLC separation for enantiopure material . For process chemistry groups scaling up lead candidates, selection of the 4-yl isomer reduces analytical method development burden (no chiral HPLC method needed), simplifies NMR interpretation (C₂-symmetric thian ring gives fewer diastereotopic proton signals), and avoids the risk of differential enantiomer activity in regulatory toxicology studies.

High-Purity Procurement for Fragment-Based Screening and Biophysical Assays

The 98% purity grade available from Leyan provides a defined specification suitable for fragment-based screening by SPR, DSF, or ligand-observed NMR, where single impurities at >1% can generate false-positive binding signals. The verified 98% purity, combined with the compound's favorable molecular weight (224.32 Da, well within the fragment rule-of-three cutoff of <300 Da), makes it an appropriate entry for commercial fragment library assembly with reduced downstream triage burden.

Application

Selection Property

Validation Focus

Kinase fragment library synthesis

H-bond acceptor capacity review

Hinge-region binding assay context

Permeability profiling context

TPSA-dependent permeability context

Brain penetration and efflux assay review

Achiral building block route

Symmetric thian-4-yl attachment context

NMR and chiral purity verification

Biophysical screening procurement

Purity specification context

Impurity profiling for SPR/NMR assays

• [1] PubChem CID 43721995: 2-methoxy-N-(thian-4-yl)pyridin-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43721995 (accessed 2026-05-02). View Source
• [2] Zhu W, Chen H, Wang Y, et al. Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J Med Chem. 2017;60(14):6018-6035. doi:10.1021/acs.jmedchem.7b00076. View Source
• [3] PubChem CID 75356088: 2-methyl-N-(thian-4-yl)pyridin-3-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75356088 (accessed 2026-05-02). View Source